Cas no 2172536-02-4 (4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol)

• Product Name: 4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol
• CAS No: 2172536-02-4
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 5896937
• PubChem ID: 165537173
• Update Time: 2025-06-20

4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol
• EN300-1646204
• 2172536-02-4

• Inchi： 1S/C11H23NO3/c1-10(8-13,9-15-3)11(14)4-6-12(2)7-5-11/h13-14H,4-9H2,1-3H3
• InChI Key： RBLVGQCFHJWNEB-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C(C)(CO)COC

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol

Introduction to 4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol (CAS No. 2172536-02-4)

4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2172536-02-4, belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their role in drug development. The presence of functional groups such as hydroxyl and methoxy, along with the specific substitution pattern on the piperidine ring, makes this molecule a subject of interest for researchers exploring novel therapeutic agents.

The structure of 4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol features a piperidine core substituted at the 4-position with a complex side chain containing a hydroxyl group and two methyl groups at the alpha position relative to the hydroxyl. This arrangement suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical for drug efficacy. The side chain’s stereochemistry also plays a crucial role in determining the compound’s pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies utilizing molecular docking simulations have indicated that 4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing focus on developing drugs that modulate inflammatory responses without causing significant side effects.

In vitro studies have begun to explore the potential of this compound as a lead candidate for further drug development. Initial assays have shown promising results in reducing inflammation-related markers in cell culture models. The hydroxyl and methoxy groups within the molecule are believed to contribute to its ability to interact with cellular targets, potentially making it a valuable component in the design of next-generation anti-inflammatory therapies.

The synthesis of 4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These efforts are essential for ensuring that the compound’s biological activity is not compromised by impurities or racemic mixtures.

As research continues, the therapeutic potential of 4-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-1-methylpiperidin-4-ol is likely to expand beyond anti-inflammatory applications. Its structural features suggest possible utility in treating neurological disorders, where modulation of neurotransmitter systems may be beneficial. Additionally, its role in cancer research is being explored, with early studies suggesting interactions with pathways involved in tumor growth and metastasis.

The development of novel drug candidates often involves rigorous testing to assess safety and efficacy. Preclinical studies are currently underway to evaluate the pharmacokinetic profile of 4-(1-hydroxy-3-methoxy-2-methylpropan-2-y)-1-methylpiperidin–4–ol, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are critical for determining whether the compound has the potential to progress into clinical trials.

The chemical diversity represented by compounds like 4-(1-hydroxy–3–methoxy–2–methylpropan–2–y)-1–methylpi-peridin–4–ol underscores the importance of exploration in medicinal chemistry. By understanding how structural modifications influence biological activity, researchers can design molecules that are more effective and better tolerated by patients. The continued investigation into this compound and others like it holds promise for addressing unmet medical needs across various therapeutic areas.